58-72-0

Triphenylethylene

In Stock

• CAS RN:
• 58-72-0

• Formula:
• C20H16

• InChI:
• InChI=1S/C20H16/c1-4-10-17(11-5-1)16-20(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H

• InChIKey:
• MKYQPGPNVYRMHI-UHFFFAOYSA-N

• Triphenylethylene is a stilbenoid.

Triphenodioxazine

• CAS RN:
• 258-72-0

• Formula:
• C18H10N2O2

• InChI:
• InChI=1S/C18H10N2O2/c1-3-7-15-11(5-1)19-13-9-18-14(10-17(13)21-15)20-12-6-2-4-8-16(12)22-18/h1-10H

• InChIKey:
• AHWXCYJGJOLNFA-UHFFFAOYSA-N

• Triphenodioxazine is a useful research compound. Its molecular formula is C18H10N2O2 and its molecular weight is 286.3 g/mol. The purity is usually 95%.

2-Bromobenzaldoxime

In Stock

• CAS RN:
• 34158-72-0

• Formula:
• C7H6BrNO

• InChI:
• InChI=1S/C7H6BrNO/c8-7-4-2-1-3-6(7)5-9-10/h1-5,10H/b9-5+

• InChIKey:
• PSIRFUPZHPEKAE-WEVVVXLNSA-N

• 2-Bromobenzaldoxime is a useful research compound. Its molecular formula is C7H6BrNO and its molecular weight is 200.03 g/mol. The purity is usually 95%.

Benzenamine, N-ethyl-N-2-propynyl-

• CAS RN:
• 18158-72-0

• Formula:
• C11H13N

• InChI:
• InChI=1S/C11H13N/c1-3-10-12(4-2)11-8-6-5-7-9-11/h1,5-9H,4,10H2,2H3

• InChIKey:
• RCBNAOAYBZFSEC-UHFFFAOYSA-N

• Benzenamine, N-ethyl-N-2-propynyl- is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.

Pentaerythritol dibehenate

• CAS RN:
• 68258-72-0

• Formula:
• C49H96O6

• InChI:
• InChI=1S/C49H96O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-47(52)54-45-49(43-50,44-51)46-55-48(53)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h50-51H,3-46H2,1-2H3

• InChIKey:
• WIWNPEDDOAMGGM-UHFFFAOYSA-N

• Pentaerythritol dibehenate is a useful research compound. Its molecular formula is C49H96O6 and its molecular weight is 781.3 g/mol. The purity is usually 95%.

4-benzyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

In Stock

• CAS RN:
• 144658-72-0

• Formula:
• C14H11NO3

• InChI:
• InChI=1S/C14H11NO3/c16-14(17)12-8-13-11(6-7-18-13)15(12)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)

• InChIKey:
• PJUQHQBKPMPLLO-UHFFFAOYSA-N

• 4-benzyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H11NO3 and its molecular weight is 241.246. The purity is usually 95%.

1-Boc-2-cyano-2-methylpiperidine

In Stock

• CAS RN:
• 746658-72-0

• Formula:
• C12H20N2O2

• InChI:
• InChI=1S/C12H20N2O2/c1-11(2,3)16-10(15)14-8-6-5-7-12(14,4)9-13/h5-8H2,1-4H3

• InChIKey:
• GFJGITBGEUGJIU-UHFFFAOYSA-N

• 1-Boc-2-cyano-2-methylpiperidine is a useful research compound. Its molecular formula is C12H20N2O2 and its molecular weight is 224.304. The purity is usually 95%.

2,2,2-Trifluoro-1-(3-methoxyphenyl)ethanamine

In Stock

• CAS RN:
• 856758-72-0

• Formula:
• C9H10F3NO

• InChI:
• InChI=1S/C9H10F3NO/c1-14-7-4-2-3-6(5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3

• InChIKey:
• SAIVQMCRUQATAG-UHFFFAOYSA-N

• 2,2,2-Trifluoro-1-(3-methoxyphenyl)ethanamine is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18. The purity is usually 95%.

N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-oxochromene-2-carboxamide

In Stock

• CAS RN:
• 864858-72-0

• Formula:
• C20H15N3O4S

• InChI:
• InChI=1S/C20H15N3O4S/c1-11(24)23-7-6-12-14(9-21)20(28-18(12)10-23)22-19(26)17-8-15(25)13-4-2-3-5-16(13)27-17/h2-5,8H,6-7,10H2,1H3,(H,22,26)

• InChIKey:
• UCBAKLWPKCSYHM-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-oxochromene-2-carboxamide is a useful research compound. Its molecular formula is C20H15N3O4S and its molecular weight is 393.42. The purity is usually 95%.

3-[4-(1H-tetrazol-1-yl)phenyl]propanoic acid

In Stock

• CAS RN:
• 924858-72-0

• Formula:
• C10H10N4O2

• InChI:
• InChI=1S/C10H10N4O2/c15-10(16)6-3-8-1-4-9(5-2-8)14-7-11-12-13-14/h1-2,4-5,7H,3,6H2,(H,15,16)

• InChIKey:
• RGFWDJWWXFZERH-UHFFFAOYSA-N

• 3-[4-(1H-tetrazol-1-yl)phenyl]propanoic acid is a useful research compound. Its molecular formula is C10H10N4O2 and its molecular weight is 218.21 g/mol. The purity is usually 95%.

4,5-Bis(2-hydroxyethylsulfanyl)-1,3-dithiol-2-one

• CAS RN:
• 128258-72-0

• Formula:
• C7H10O3S4

• InChI:
• InChI=1S/C7H10O3S4/c8-1-3-11-5-6(12-4-2-9)14-7(10)13-5/h8-9H,1-4H2

• InChIKey:
• XQAWOBOYIWEOTD-UHFFFAOYSA-N

• 4,5-Bis(2-hydroxyethylsulfanyl)-1,3-dithiol-2-one, also known as 4,5-Bis(2-hydroxyethylsulfanyl)-1,3-dithiol-2-one, is a useful research compound. Its molecular formula is C7H10O3S4 and its molecular weight is 270.4 g/mol. The purity is usually 95%.

2-(2-(4-hydroxyphenyl)ethyl)-5-methoxy-4-(pentylamino)-2,3-dihydro-1H-isoindol-1-one

• CAS RN:
• 194358-72-0

• Formula:
• C22H28N2O3

• InChI:
• InChI=1S/C22H28N2O3/c1-3-4-5-13-23-21-19-15-24(14-12-16-6-8-17(25)9-7-16)22(26)18(19)10-11-20(21)27-2/h6-11,23,25H,3-5,12-15H2,1-2H3

• InChIKey:
• FMUMUYFMLZGXJR-UHFFFAOYSA-N

• JTE 7-31 is a selective cannabinoid receptor agonist. It is a reasonably highly selective CB2 agonist, but still retains appreciable affinity at CB1, with a Ki of 0.088nM at CB2 vs 11nM at CB1

N4,N4-Diethyl-6-fluoro-2,4-pyrimidinediamine

In Stock

• CAS RN:
• 165258-72-0

• Formula:
• C8H13FN4

• InChI:
• InChI=1S/C8H13FN4/c1-3-13(4-2)7-5-6(9)11-8(10)12-7/h5H,3-4H2,1-2H3,(H2,10,11,12)

• InChIKey:
• QZABCMVXWXUNRW-UHFFFAOYSA-N

• N4,N4-Diethyl-6-fluoro-2,4-pyrimidinediamine is a useful research compound. Its molecular formula is C8H13FN4 and its molecular weight is 184.21 g/mol. The purity is usually 95%.

Tert-butyl 2-amino-3-pyrrol-1-ylpropanoate

Usually In Stock

• CAS RN:
• 2248258-72-0

• Formula:
• C11H18N2O2

• InChI:
• InChI=1S/C11H18N2O2/c1-11(2,3)15-10(14)9(12)8-13-6-4-5-7-13/h4-7,9H,8,12H2,1-3H3

• InChIKey:
• JLCSJOPEFACALW-UHFFFAOYSA-N

• Tert-butyl 2-amino-3-pyrrol-1-ylpropanoate is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.277. The purity is usually 95%.

2-Bromobenzaldoxime

• CAS RN:
• 34158-72-0; 52707-51-4

• Formula:
• C7H6BrNO

• InChI:
• InChI=1S/C7H6BrNO/c8-7-4-2-1-3-6(7)5-9-10/h1-5,10H/b9-5+

• InChIKey:
• PSIRFUPZHPEKAE-UHFFFAOYSA-N

• 2-Bromobenzaldoxime is a useful research compound. Its molecular formula is C7H6BrNO and its molecular weight is 200.035. The purity is usually 95%.